Methyl nicotinate
Methyl nicotinate
Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid.
Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains.
Methyl nicotinate is a natural product found in Daphne odora, Areca catechu, and other organisms with data available.
Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains.
Methyl nicotinate is a natural product found in Daphne odora, Areca catechu, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
93-60-7
VCID:
VC21143124
InChI:
InChI=1S/C7H7NO2/c1-10-7(9)6-3-2-4-8-5-6/h2-5H,1H3
SMILES:
COC(=O)C1=CN=CC=C1
Molecular Formula:
C7H7NO2
Molecular Weight:
137.14 g/mol
Methyl nicotinate
CAS No.: 93-60-7
Cat. No.: VC21143124
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid. Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains. Methyl nicotinate is a natural product found in Daphne odora, Areca catechu, and other organisms with data available. |
|---|---|
| CAS No. | 93-60-7 |
| Molecular Formula | C7H7NO2 |
| Molecular Weight | 137.14 g/mol |
| IUPAC Name | methyl pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C7H7NO2/c1-10-7(9)6-3-2-4-8-5-6/h2-5H,1H3 |
| Standard InChI Key | YNBADRVTZLEFNH-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CN=CC=C1 |
| Canonical SMILES | COC(=O)C1=CN=CC=C1 |
| Boiling Point | 209.00 °C. @ 760.00 mm Hg |
| Melting Point | 38-43 38 °C |
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